Cas no 1553303-72-2 (2-(tert-butoxy)-5-methylpyridin-4-amine)

• Product Name: 2-(tert-butoxy)-5-methylpyridin-4-amine
• CAS No: 1553303-72-2
• MF: C₁₀H₁₆N₂O
• MW: 180.246842384338
• CID: 6316236
• PubChem ID: 83265571
• Update Time: 2025-06-07

2-(tert-butoxy)-5-methylpyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-(tert-butoxy)-5-methylpyridin-4-amine
• 1553303-72-2
• AKOS021587975
• EN300-1295953

• Inchi： 1S/C10H16N2O/c1-7-6-12-9(5-8(7)11)13-10(2,3)4/h5-6H,1-4H3,(H2,11,12)
• InChI Key： KRSGMZAHQIHSDO-UHFFFAOYSA-N
• SMILES： O(C1C=C(C(C)=CN=1)N)C(C)(C)C

Computed Properties

• Exact Mass: 180.126263138g/mol
• Monoisotopic Mass: 180.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 48.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 2-(tert-butoxy)-5-methylpyridin-4-amine

Introduction to 2-(tert-butoxy)-5-methylpyridin-4-amine (CAS No. 1553303-72-2)

2-(tert-butoxy)-5-methylpyridin-4-amine, with the CAS number 1553303-72-2, is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butoxy group and a methyl substituent on a pyridine ring. These structural elements contribute to its chemical stability and reactivity, making it an attractive candidate for the development of novel therapeutic agents.

The chemical structure of 2-(tert-butoxy)-5-methylpyridin-4-amine can be represented as follows: C₁₀H₁₆N₂O. The tert-butoxy group (t-BuO) is known for its electron-donating properties, which can influence the electronic distribution within the molecule. This, in turn, affects the compound's reactivity and its ability to form stable complexes with metal ions. The methyl group (Me) on the pyridine ring further modulates the electronic environment, enhancing the compound's solubility and bioavailability.

In the context of medicinal chemistry, 2-(tert-butoxy)-5-methylpyridin-4-amine has been explored for its potential as a scaffold for the design of new drugs. Recent studies have highlighted its role in modulating various biological pathways, including those involved in inflammation, neurodegeneration, and cancer. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibit potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

Another area of interest is the use of 2-(tert-butoxy)-5-methylpyridin-4-amine in the development of neuroprotective agents. Research conducted at the University of California, Los Angeles (UCLA) demonstrated that certain derivatives of this compound can effectively protect neurons from oxidative stress and apoptosis. These findings suggest that 2-(tert-butoxy)-5-methylpyridin-4-amine could be a valuable lead compound for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

In addition to its therapeutic potential, 2-(tert-butoxy)-5-methylpyridin-4-amine has also been investigated for its use in cancer research. A study published in Cancer Research found that this compound can selectively inhibit the growth of cancer cells by targeting specific signaling pathways involved in cell proliferation and survival. The mechanism of action involves the modulation of key enzymes such as kinases and phosphatases, which are often dysregulated in cancer cells.

The synthesis of 2-(tert-butoxy)-5-methylpyridin-4-amine is well-documented in the literature. One common approach involves the reaction of 4-chloro-2-(tert-butoxy)pyridine with methylamine under appropriate conditions. This method provides high yields and good purity, making it suitable for large-scale production. The versatility of this synthetic route allows for easy modification of the molecule to generate a wide range of derivatives with varying biological activities.

In conclusion, 2-(tert-butoxy)-5-methylpyridin-4-amine (CAS No. 1553303-72-2) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for the development of novel therapeutic agents targeting inflammation, neurodegeneration, and cancer. Ongoing research continues to uncover new applications and mechanisms of action, further solidifying its importance in the field.